Cas no 2248415-20-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate
• CAS No: 2248415-20-3
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 5937821
• PubChem ID: 165718593
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515402
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate
• 2248415-20-3

• Inchi： 1S/C16H15N3O4/c1-3-8-18-9-13(10(2)17-18)16(22)23-19-14(20)11-6-4-5-7-12(11)15(19)21/h4-7,9H,3,8H2,1-2H3
• InChI Key： SRFHFGHBIRKTKW-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NN(C=1)CCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.10625597g/mol
• Monoisotopic Mass: 313.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate (CAS No: 2248415-20-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2248415-20-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate features a central isoindole core, which is a bicyclic system consisting of a benzene ring fused to a pyrrole ring. This core is further functionalized with a dioxo group (C=O-C=O) at the 1,3 positions and a carboxylate moiety at the 4-position of the pyrazole ring. The presence of these oxygen-rich functional groups enhances the compound's reactivity and makes it a valuable intermediate in synthetic chemistry.

The substitution pattern around the isoindole core and the pyrazole ring includes a 3-methyl group and a 1-propyl group, which contribute to the compound's steric and electronic properties. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets. The combination of these structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in isoindole derivatives due to their diverse biological activities. Isoindoles have been reported to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-propyl-1H-pyrazole-4-carboxylate suggests potential applications in these areas. For instance, the dioxo group can serve as a hydrogen bond acceptor, enhancing binding affinity to biological targets, while the carboxylate moiety provides an additional interaction site for protein binding.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoiindol -2 - yl 3 -methyl - 1 - propyl - 1 H - pyrazole -4 -carboxylate is its synthetic versatility. The compound can be used as a building block in multi-step organic synthesis to create more complex molecules with tailored biological properties. Researchers have leveraged its structural features to develop novel synthetic routes that involve cross-coupling reactions, cyclization processes, and functional group transformations. These synthetic strategies not only highlight the compound's utility but also demonstrate its potential as a scaffold for drug discovery.

The pharmacological potential of CAS No:2248415 -20 - 3 has been explored through both computational modeling and experimental studies. Computational methods such as molecular docking have been employed to predict how this compound might interact with target proteins. These studies suggest that it could bind to enzymes and receptors involved in various disease pathways. For example, preliminary data indicate that it may interact with kinases and transcription factors known to play roles in cancer progression.

In vitro experiments have provided further insights into the biological activity of 2248415 -20 - 3. These studies have focused on evaluating its effects on cell proliferation, apoptosis, and inflammation. Some preliminary results suggest that it may exhibit inhibitory activity against certain cancer cell lines by disrupting key signaling pathways. Additionally, it has shown promise in modulating inflammatory responses by interacting with cytokine receptors and downstream signaling molecules.

The synthesis of CAS No:2248415 -20 - 3 involves several key steps that highlight modern organic synthesis techniques. The process typically begins with the preparation of isoindole precursors followed by functionalization at the desired positions using palladium-catalyzed cross-coupling reactions or other transition metal-catalyzed processes. The introduction of the dioxo group and carboxylate moiety requires careful control of reaction conditions to ensure high yield and purity.

The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes. Recent advances in flow chemistry have enabled researchers to optimize reaction conditions under continuous flow conditions, improving reproducibility and reducing waste generation. These innovations not only enhance the sustainability of producing CAS No:2248415 -20 - 3 but also make it more cost-effective for industrial applications.

The future prospects for 2248415 -20 - 3 are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential in preclinical models. Collaborative efforts between academic researchers and industry scientists could accelerate these efforts by combining expertise in medicinal chemistry, pharmacology, and biotechnology.

As our understanding of complex biological systems continues to grow, compounds like CAS No:2248415 -20 - 3 will play an increasingly important role in drug discovery programs aimed at treating challenging diseases such as cancer and inflammatory disorders. By leveraging its structural diversity and synthetic accessibility, CAS No:2248415 -20 - 3 offers a valuable platform for developing next-generation therapeutics that address unmet medical needs.